Cas no 2137745-75-4 (5,7-difluoro-4-N-methylquinoline-3,4-diamine)

• Product Name: 5,7-difluoro-4-N-methylquinoline-3,4-diamine
• CAS No: 2137745-75-4
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 5268975
• Update Time: 2025-08-03

5,7-difluoro-4-N-methylquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-N4-methylquinoline-3,4-diamine
• 5,7-difluoro-4-N-methylquinoline-3,4-diamine
• 3,4-Quinolinediamine, 5,7-difluoro-N4-methyl-

• Inchi： 1S/C10H9F2N3/c1-14-10-7(13)4-15-8-3-5(11)2-6(12)9(8)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： HDHYGEBPBBAWHF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=C(C(=CN=2)N)NC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9

Additional information on 5,7-difluoro-4-N-methylquinoline-3,4-diamine

Introduction to 5,7-difluoro-4-N-methylquinoline-3,4-diamine (CAS No. 2137745-75-4)

5,7-difluoro-4-N-methylquinoline-3,4-diamine, identified by its Chemical Abstracts Service (CAS) number 2137745-75-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the broader class of heterocyclic aromatic compounds, which are widely recognized for their role in the development of pharmaceutical agents. The presence of fluorine atoms at the 5 and 7 positions, along with a methyl group at the 4-position and amino groups at the 3 and 4 positions, contributes to its distinct chemical reactivity and potential biological activity.

The synthesis and characterization of 5,7-difluoro-4-N-methylquinoline-3,4-diamine involve sophisticated organic chemistry techniques, including multi-step fluorination and amination processes. The introduction of fluorine atoms into the quinoline scaffold is particularly noteworthy, as fluorine substitution can significantly modulate the electronic properties, metabolic stability, and binding affinity of a molecule. This compound’s structural features make it a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. Quinolines and their analogs have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The specific modifications present in 5,7-difluoro-4-N-methylquinoline-3,4-diamine, such as the fluoro substituents and amino groups, are expected to influence its interaction with biological targets. These structural elements may enhance the compound’s ability to bind to enzymes or receptors involved in disease pathways.

One of the most compelling aspects of 5,7-difluoro-4-N-methylquinoline-3,4-diamine is its potential application in oncology research. Fluorinated quinolines have shown promise as kinase inhibitors and other targeted therapies. The presence of two amino groups provides multiple sites for further functionalization, allowing chemists to explore diverse chemical libraries and optimize pharmacokinetic profiles. Current research efforts are focused on evaluating the compound’s efficacy in preclinical models and identifying potential mechanisms of action that could lead to clinical applications.

The pharmacological evaluation of 5,7-difluoro-4-N-methylquinoline-3,4-diamine has revealed several intriguing properties. Preliminary studies suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and progression. Additionally, the fluorinated quinoline core may contribute to improved bioavailability and reduced susceptibility to metabolic degradation compared to non-fluorinated analogs.

Another area of interest is the compound’s potential role in infectious disease treatment. Quinoline derivatives have a long history of use in combating microbial infections, particularly malaria. While newer antimalarial drugs have been developed, there remains a need for novel compounds with improved efficacy and resistance profiles. The structural features of 5,7-difluoro-4-N-methylquinoline-3,4-diamine make it an attractive candidate for further exploration as an antimicrobial agent. Its ability to interact with bacterial enzymes or viral proteases could provide new strategies for combating resistant pathogens.

The synthesis of 5,7-difluoro-4-N-methylquinoline-3,4-diamine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized methodologies to achieve high regioselectivity and yield. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination are being employed to construct the desired fluoroquinoline framework efficiently. These synthetic advances not only facilitate the production of this compound but also contribute to the broader arsenal of methods available for fluorinated heterocycle synthesis.

In conclusion,5,7-difluoro-4-N-methylquinoline-3,4-diamine (CAS No. 2137745-75-4) represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activities position it as a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound,5,7-difluoro-4-N-methylquinoline-3,4-diamine is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.